Cas no 2163-55-5 (Acetic acid;3-chloro-2,2-dimethylpropan-1-ol)

• Product Name: Acetic acid;3-chloro-2,2-dimethylpropan-1-ol
• CAS No: 2163-55-5
• MF: C₇H₁₅ClO₃
• MW: 182.645201921463
• CID: 2835982
• PubChem ID: 71350702
• Update Time: 2025-04-21

Acetic acid;3-chloro-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Acetic acid--3-chloro-2,2-dimethylpropan-1-ol (1/1)
• DTXSID00776495
• 2163-55-5
• Acetic acid;3-chloro-2,2-dimethylpropan-1-ol

• Inchi： 1S/C5H11ClO.C2H4O2/c1-5(2,3-6)4-7;1-2(3)4/h7H,3-4H2,1-2H3;1H3,(H,3,4)
• InChI Key： DZXCZLHJUZRPIM-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)CO.OC(C)=O

Computed Properties

• Exact Mass: 182.0709720Da
• Monoisotopic Mass: 182.0709720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 83.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų